Cas no 101432-05-7 (1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis-)

• Product Name: 1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis-
• CAS No: 101432-05-7
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 1129396
• PubChem ID: 14852609
• Update Time: 2025-04-20

1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis-
• 1,4-BIS(3,4-DIHYDROXYPHENYL)BUTANE
• 4-[4-(3,4-dihydroxyphenyl)butyl]benzene-1,2-diol
• 4-(4-(3,4-dihydroxyphenyl)butyl)benzene-1,2-diol
• 4,4'-(Butane-1,4-diyl)di(benzene-1,2-diol)
• DTXSID50564723
• BDBM50212958
• CHEMBL245952
• SCHEMBL2307446
• 101432-05-7

• Inchi： 1S/C16H18O4/c17-13-7-5-11(9-15(13)19)3-1-2-4-12-6-8-14(18)16(20)10-12/h5-10,17-20H,1-4H2
• InChI Key： JMYXNUMGPRHHBC-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCCCC1C=CC(=C(C=1)O)O)O

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92